Cas no 139409-34-0 (2-Bromoindole)

2-Bromoindole structure

Product Name:2-Bromoindole

CAS No:139409-34-0

Molecular Formula:C₈H₆NBr

Molecular Weight:196.04394

CID:136221

PubChem ID:11805631

2-Bromoindole Properties

Names and Identifiers

- 1H-Indole, 2-bromo-
- 2-BROMO-1H-INDOLE
- 2-Bromoindole
- 1H-Indole,2-bromo
- 2-brom-1H-indole
- AMY38317
- SCHEMBL261138
- A854312
- AKOS006284012
- CS-0437618
- F84126
- J-508179
- FT-0601806
- bromoindole
- ZPRQXVPYQGBZON-UHFFFAOYSA-N
- AC-26875
- MFCD08234621
- 139409-34-0
- DTXSID10473105
- bromo-indole
- DB-063307
- MDL： MFCD08234621
- InChIKey： ZPRQXVPYQGBZON-UHFFFAOYSA-N
- Inchi： InChI=1S/C8H6BrN/c9-8-5-6-3-1-2-4-7(6)10-8/h1-5,10H
- SMILES： C1=CC=C2C(=C1)C=C(Br)N2

Computed Properties

Exact Mass: 194.96800
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Rotatable Bond Count: 0
Monoisotopic Mass: 194.96836g/mol
Heavy Atom Count: 10
Complexity: 126
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 3.5
Topological Polar Surface Area: 15.8Å²

Experimental Properties

LogP: 2.93040
PSA: 15.79000
Refractive Index: 1.711
Boiling Point: 316.9°C at 760 mmHg
Flash Point: 145.5°C
Density: 1.660

2-Bromoindole Pricemore >>

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P001BG1-100mg	1H-Indole, 2-bromo-	139409-34-0	98%	100mg	$200.00	2024-06-21
A2B Chem LLC	AA60689-100mg	2-Bromo-1H-indole	139409-34-0	98%	100mg	$210.00
Aaron	AR001BOD-100mg	1H-Indole, 2-bromo-	139409-34-0	98%	100mg	$203.00
Ambeed	A407293-100mg	2-Bromo-1H-indole	139409-34-0	97%	100mg	$203.0
Chemenu	CM149125-1g	2-bromo-1H-indole	139409-34-0	95%+	1g	$1103	2021-08-05
TRC	B685060-100mg	2-Bromoindole	139409-34-0		100mg	$ 201.00	2023-09-08

2-Bromoindole Suppliers

Hubei Dahao Chemical Co.,Ltd.

Audited Supplier

(CAS:139409-34-0)

MR./MRS.:LIU ZI YING

Phone:13986246535

Email:1400878822@qq.com

2-Bromoindole Related Literature

1. An efficient synthesis of 2-bromo(chloro)-3-selenyl(sulfenyl)indoles via tandem reactions of 2-(gem-dibromo(chloro)vinyl)anilines with diselenides(disulfides)

Jie Liu,Pinhua Li,Wei Chen,Lei Wang Chem. Commun. 2012 48 10052
2. Elemental sulfur accelerated the reactivity of the 3-position of indole for the construction of chromeno[2,3-b]indoles

Jianming Liu,Xuyang Yan,Na Liu,Yanyan Zhang,Shufang Zhao,Xiaopei Wang,Kelei Zhuo,Yuanyuan Yue Org. Chem. Front. 2018 5 1034
3. A novel radical cyclization of 2-bromoindoles. Synthesis of hexahydropyrrolo[3,4-b]indoles

Gordon W. Gribble,Heidi L. Fraser,Jeanese C. Badenock Synthesis of hexahydropyrrolo[34-b]indoles. Gordon W. Gribble Heidi L. Fraser Jeanese C. Badenock Chem. Commun. 2001 805
4. Optimized synthesis of anti-COVID-19 drugs aided by retrosynthesis software

Wentao Qi,Dong Zhai,Danna Song,Chengcheng Liu,Junxia Yang,Lei Sun,Youyong Li,Xingwei Li,Weiqiao Deng RSC Med. Chem. 2023 14 1254
5. The facile synthesis of 2-bromoindoles via Cs2CO3-promoted intramolecular cyclization of 2-(gem-dibromovinyl)anilines under transition-metal-free conditions

Pinhua Li,Yong Ji,Wei Chen,Xiuli Zhang,Lei Wang RSC Adv. 2013 3 73
6. Facile synthesis of 2-amino-3-bromoquinolines by palladium-catalyzed isocyanide insertion and cyclization of gem-dibromovinylanilines

Baishan Jiang,Langxi Hu,Weijun Gui RSC Adv. 2014 4 13850
7. Radical reactions with 3H-quinazolin-4-ones: synthesis of deoxyvasicinone, mackinazolinone, luotonin A, rutaecarpine and tryptanthrin

W. Russell Bowman,Mark R. J. Elsegood,Tobias Stein,George W. Weaver Org. Biomol. Chem. 2007 5 103
8. Microwave irradiated synthesis of 2-bromo(chloro)indoles via intramolecular cyclization of 2-(gem-dibromo(chloro)vinyl)anilines in the presence of TBAF under metal-free conditions

Min Wang,Pinhua Li,Wei Chen,Lei Wang RSC Adv. 2014 4 26918
9. ν-Triazolines. Part 41.1 A new synthesis of 2-alkylquinazolines and 2,9-dialkylpyrimido[4,5-b]indoles

Emanuela Erba,Donato Pocar,Marinella Valle J. Chem. Soc. Perkin Trans. 1 1999 421
10. A versatile and convenient method for the synthesis of substituted benzo[a]carbazoles and pyrido[2,3-a]carbazoles

Charles B. de Koning,Joseph P. Michael,Amanda L. Rousseau J. Chem. Soc. Perkin Trans. 1 2000 1705

139409-34-0 (2-Bromoindole) Related Products

Recommended suppliers

Amadis Chemical Company Limited

(CAS:139409-34-0)2-Bromoindole

Purity:99%/99%

Quantity:100mg/1g

Price($):183.0/668.0